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Compound of Interest

Compound Name: Dimethyl(octyl)silane

CAS No.: 40934-68-7

Cat. No.: B1590496

Get Quote

CAS: 2483-18-3 | Formula:

Executive Summary: The Silent Hazard
Dimethyl(octyl)silane is an organohydrosilane containing a silicon-hydrogen (Si-H) bond.

Unlike its chlorosilane cousins, it does not immediately fume hydrochloric acid upon contact

with air, leading to a false sense of security. The primary hidden danger is its reducing power:

upon contact with bases, protic solvents (alcohols, water), or specific catalysts, it can rapidly

evolve Hydrogen gas (

), creating a pressure and explosion hazard.

This guide moves beyond generic safety advice to provide a precision protocol for researchers

handling this specific reducing agent.

Part 1: The Barrier System (PPE)
Standard "lab safety" is insufficient for reactive silanes. You must construct a barrier system

that accounts for flammability and potential over-pressurization.
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1. Eye & Face Protection: The Pressure Rule
Requirement: Chemical Splash Goggles (ANSI Z87.1+).

The "Why": Safety glasses are inadequate. Because Dimethyl(octyl)silane evolves gas

upon decomposition or reaction, a closed-system failure (e.g., a popped septum or syringe

plunger) can spray liquid. Goggles seal the eyes against pressurized aerosols; glasses do

not.

Face Shield: Mandatory if handling volumes >100 mL or performing an exothermic quench.

2. Hand Protection: Permeation vs. Degradation[1][2]
Primary Layer: Nitrile (0.11 mm / 4 mil minimum).

Secondary Layer (Recommended): Silver Shield® or 8-mil Nitrile for prolonged handling.

The "Why": While alkylsilanes are lipophilic and can permeate nitrile, the exposure is usually

incidental. The greater risk is the solvent used (often THF or Toluene).

Protocol:Double-glove. Inspect the outer glove immediately after any splash. If the silane

contacts the glove, change it. Do not rely on "breakthrough time" charts for thin disposable

gloves.

3. Body Defense
Requirement: Flame-Resistant (FR) Lab Coat (Nomex or chemically treated cotton).

The "Why": Dimethyl(octyl)silane is combustible (Flash Point ~48-83°C depending on

purity). Standard polyester-blend lab coats act as "shrink-wrap" on the skin during a flash

fire. FR coats self-extinguish.

Part 2: Operational Workflow & Engineering Controls
The Inert Transfer Protocol
Dimethyl(octyl)silane should be handled under an inert atmosphere (Nitrogen or Argon) to

prevent uncontrolled oxidation or moisture-induced hydrogen evolution.

Step 1: The Setup
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Engineering Control: All work must occur inside a certified Chemical Fume Hood.

Venting: If reacting the silane, ensure the reaction vessel is vented through an oil bubbler to

allow evolved

to escape safely. Never heat a closed system containing Si-H bonds.

Step 2: Transferring the Reagent

Method A (Syringe): Use a glass syringe with a Luer-lock tip. Plastic syringes can swell if the

silane is in a solvent mixture.

Purge the syringe with nitrogen 3 times.

Insert needle into the reagent bottle through a septum.

Draw liquid slowly to avoid cavitation (bubbles).

Critical: Do not pull the plunger past the barrel limit; Si-H compounds are slippery and can

cause the plunger to slip out, spilling the reagent.

Method B (Cannula): For volumes >20 mL, use a double-tipped needle (cannula) to transfer

via positive inert gas pressure.

Step 3: The Quench (Disposal Preparation)

Warning: Do not pour unreacted silane directly into waste containers. It may react with other

wastes to pressurize the drum.

Quenching Protocol:

Dilute the residual silane in a non-reactive solvent (e.g., Hexanes or Toluene).

Place in an ice bath.

Slowly add a dilute solution of 5% NaOH in Methanol (or just Methanol if a catalyst is

present).
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Observe: Watch for bubbling (

gas).

Once bubbling ceases, the mixture is safe for standard Organic Waste disposal.

Part 3: Visualization & Logic
Figure 1: PPE Decision Matrix
This logic flow ensures you select the correct protection based on the scale of your operation.

Start: Handling Dimethyl(octyl)silane

Volume > 50mL OR
Exothermic Reaction?

Standard PPE:
- Nitrile Gloves (Double)

- Splash Goggles
- FR Lab Coat

No

Enhanced PPE:
- Face Shield + Goggles
- Chem-Resistant Apron
- Blast Shield (if heating)

Yes

*Always work in Fume Hood*

Click to download full resolution via product page
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Caption: Decision matrix for selecting PPE based on volume and reaction energy. Note that

fume hood use is non-negotiable.

Figure 2: The Safe Handling Loop
This diagram illustrates the "Cradle-to-Grave" workflow for the chemical to prevent pressure

accidents.

Critical Checkpoint

Storage
(Cool, Dry, Inert Gas)

Transfer
(Syringe/Cannula under N2)

Inert Purge Reaction
(MUST have H2 Vent/Bubbler)

Slow Addition Quench
(Dilute -> Add MeOH -> Wait)

Residuals Disposal
(Organic Waste Stream)

No Bubbles

Click to download full resolution via product page

Caption: Operational workflow emphasizing the necessity of venting during reaction and

quenching to manage Hydrogen evolution.

Part 4: Data Summary & Emergency Response
Physical Properties & Safety Data

Property Value Operational Implication

Flash Point
~48°C - 83°C (Source

Dependent)

Treat as Flammable. Ground

all glassware.

Boiling Point ~223°C
Low volatility, but aerosols are

dangerous.

Reactivity Reducing Agent (Si-H)
Evolves

gas with bases/alcohols.

Odor Mild / Distinctive
If you smell it, your hood

ventilation may be failing.

Specific Gravity ~0.75 g/mL
Lighter than water; will float on

aqueous spills.
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Emergency Response
Skin Contact: Immediately wipe off excess liquid with a dry paper towel (to minimize

spreading), then wash with soap and water for 15 minutes.

Spill (In Hood): Cover with an absorbent pad (vermiculite or chemically inert pad). Do not use

clay-based kitty litter if it is moist, as it may react.

Fire: Use

, Dry Chemical, or Foam.[3][4][5] Do not use water directly on the neat chemical, as it may
spread the fire or evolve hydrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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